Cas no 2248408-55-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6524540
- 2248408-55-9
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate
-
- Inchi: 1S/C22H13Cl2NO6/c23-13-5-9-15(10-6-13)29-22(30-16-11-7-14(24)8-12-16)21(28)31-25-19(26)17-3-1-2-4-18(17)20(25)27/h1-12,22H
- InChI Key: CFQIRNGTXMPBES-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 457.0119925g/mol
- Monoisotopic Mass: 457.0119925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 82.1Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6524540-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 0.1g |
$212.0 | 2025-03-13 | |
| Enamine | EN300-6524540-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 0.25g |
$222.0 | 2025-03-13 | |
| Enamine | EN300-6524540-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 0.5g |
$232.0 | 2025-03-13 | |
| Enamine | EN300-6524540-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 1.0g |
$241.0 | 2025-03-13 | |
| Enamine | EN300-6524540-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 2.5g |
$474.0 | 2025-03-13 | |
| Enamine | EN300-6524540-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 5.0g |
$701.0 | 2025-03-13 | |
| Enamine | EN300-6524540-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 10.0g |
$1040.0 | 2025-03-13 | |
| Enamine | EN300-6524540-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate |
2248408-55-9 | 95.0% | 0.05g |
$202.0 | 2025-03-13 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate (CAS No. 2248408-55-9) in Modern Chemical Research
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate, identified by its CAS number 2248408-55-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its unique structural framework and potential therapeutic applications. The molecular architecture, featuring a dioxo group and two bis(4-chlorophenoxy)acetate side chains, positions it as a versatile scaffold for drug discovery and molecular design.
Recent studies have highlighted the compound's relevance in the development of novel bioactive molecules. The 1H-isoindol core is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability in drug candidates. This structural motif has been extensively explored in medicinal chemistry for its ability to modulate biological pathways. The presence of the dioxo group further contributes to the compound's reactivity, enabling diverse chemical transformations that can be leveraged in synthetic protocols.
The 4-chlorophenoxy substituents in the molecule introduce electrophilic centers that are conducive to further functionalization. This feature is particularly valuable in medicinal chemistry, where selective modifications can fine-tune pharmacokinetic properties and target specificity. Researchers have been particularly interested in how these substituents interact with biological receptors, potentially leading to improved drug efficacy and reduced side effects.
In the context of contemporary pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate (CAS No. 2248408-55-9) has been investigated for its potential role in addressing various therapeutic challenges. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. The dual functionality provided by the bis(4-chlorophenoxy)acetate moiety allows for precise tuning of pharmacological profiles, making it an attractive candidate for further exploration.
The synthesis of this compound involves sophisticated organic transformations that showcase the ingenuity of modern synthetic methodologies. The integration of the dioxo group with the isoindoline scaffold requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient production processes for such complex molecules. These improvements are crucial for scaling up synthesis while maintaining environmental sustainability.
From a computational chemistry perspective, virtual screening techniques have been employed to evaluate the binding interactions of this compound with biological targets. Molecular docking studies indicate that modifications at the 4-chlorophenoxy positions could enhance binding affinity to specific protein receptors. This computational approach accelerates the drug discovery pipeline by prioritizing promising candidates for experimental validation.
The growing interest in heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate (CAS No. 2248408-55-9) is driven by their diverse biological activities and synthetic versatility. Researchers are exploring new ways to exploit these structural features for therapeutic purposes without compromising safety or efficacy. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design continues to expand the horizons of this field.
In conclusion, this compound exemplifies the intersection of innovation and precision in chemical research. Its unique structural attributes make it a valuable asset for developing next-generation pharmaceuticals. As our understanding of molecular interactions deepens, compounds like this will play an increasingly pivotal role in addressing global health challenges through targeted molecular interventions.
2248408-55-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-bis(4-chlorophenoxy)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)